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Compound of Interest

Compound Name: Cycloundeca-1,5-diene

Cat. No.: B15435240 Get Quote

An In-depth Technical Guide to Cyclodeca-1,5-
diene
Note: Information regarding Cycloundeca-1,5-diene is not readily available in public chemical

databases. This guide will focus on the closely related and well-documented compound,

Cyclodeca-1,5-diene. It is presumed that this is the compound of interest for research and

development professionals.

Introduction
Cyclodeca-1,5-diene is a cyclic hydrocarbon with the molecular formula C₁₀H₁₆.[1][2][3] It is a

ten-membered ring containing two double bonds at the 1 and 5 positions. This diene is a

versatile intermediate in organic synthesis, primarily due to the reactivity of its double bonds

and the conformational flexibility of the medium-sized ring. The stereochemistry of the double

bonds can vary, leading to different isomers such as (1Z,5Z)-cyclodeca-1,5-diene and

(1E,5E)-1,5-cyclodecadiene.[1] This document provides a comprehensive overview of the

physical and chemical properties of Cyclodeca-1,5-diene, along with detailed experimental

protocols for its synthesis and key reactions.

Physical and Chemical Properties
The properties of Cyclodeca-1,5-diene are summarized in the tables below. Data is provided for

the most common isomers where available.
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General Properties
Property Value Source

Molecular Formula C₁₀H₁₆ [1][2][3][4]

Molecular Weight 136.23 g/mol [1][2][3][4]

IUPAC Name (1Z,5Z)-cyclodeca-1,5-diene [1]

CAS Number 1124-78-3 ((E,Z)-isomer) [2][3]

Physical Properties
Property Value Source

Boiling Point Not available

Melting Point Not available

Density
1.328 g/cm³ (for a derivative in

crystalline form)
[2]

XLogP3 4.2 [1]

Ionization Energy 8.90 eV [2]

Computed Properties
Property Value Source

Exact Mass 136.125200510 Da [1]

Monoisotopic Mass 136.125200510 Da [1]

Topological Polar Surface Area 0 Å² [1]

Heavy Atom Count 10 [1]

Complexity 104 [1]

Experimental Protocols
Synthesis of cis,cis-1,6-Cyclodecadiene
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A two-step synthesis for a related isomer, cis,cis-1,6-cyclodecadiene, starting from cis,cis-1,5-

cyclononadiene has been described. This method involves the formation of 1,2,6-

cyclodecatriene, followed by chemical reduction.

Step 1: Synthesis of 1,2,6-Cyclodecatriene

Detailed experimental procedures for this step were not available in the searched literature.

Step 2: Reduction to cis,cis-1,6-Cyclodecadiene

Reactants: 1,2,6-cyclodecatriene, sodium metal, liquid ammonia.

Procedure: The reduction is carried out by dissolving the 1,2,6-cyclodecatriene in liquid

ammonia and adding sodium metal. The reaction progress is monitored by a color change.

Work-up: Upon completion, the reaction is quenched, and the product is extracted with an

organic solvent. The solvent is then removed under reduced pressure to yield the desired

cis,cis-1,6-cyclodecadiene.

Hydroboration-Oxidation of 1,5-Cyclooctadiene (as a
model for Cyclodecadiene)
The hydroboration of cyclic dienes is a common method to introduce boron-containing

functional groups or to subsequently form diols. While a specific protocol for Cyclodeca-1,5-

diene was not detailed, the hydroboration of the similar 1,5-cyclooctadiene to form 9-

borabicyclo[3.3.1]nonane (9-BBN) is well-established and serves as a representative protocol.

Materials:

1,5-cyclooctadiene

Borane-dimethyl sulfide complex (BMS)

Anhydrous tetrahydrofuran (THF)

Sodium hydroxide solution

Hydrogen peroxide (30%)
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Ethyl ether

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a nitrogen inlet, place the 1,5-cyclooctadiene and anhydrous THF.

Cool the flask in an ice bath.

Slowly add the borane-dimethyl sulfide complex dropwise to the stirred solution over a period

of 5 minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 45 minutes.

Quench the reaction by adding a few drops of water to hydrolyze any unreacted borane.

For the oxidation step, add the sodium hydroxide solution, followed by the dropwise addition

of hydrogen peroxide over 10 minutes.

Heat the mixture to reflux for one hour.

After cooling to room temperature, extract the product with ethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure to obtain the crude diol.

Logical Workflow for Hydroboration-Oxidation

Hydroboration Oxidation Work-up

1,5-Cyclooctadiene in THF Add Borane-Dimethyl Sulfide (BMS) at 0°C Stir at Room Temperature (45 min) Quench with H₂O Add NaOH solution Add H₂O₂ (30%) dropwise Reflux for 1 hour Extract with Ethyl Ether Wash with Brine Dry over MgSO₄ Concentrate in vacuo Diol Product

Click to download full resolution via product page
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Workflow for the hydroboration-oxidation of a cyclic diene.

Chemical Reactivity and Stability
Cyclodeca-1,5-diene exhibits reactivity typical of a cyclic diene. The double bonds can undergo

a variety of addition reactions, including hydrogenation, halogenation, epoxidation, and

hydroboration. The ten-membered ring structure allows for some conformational flexibility,

which can influence the stereochemical outcome of reactions. Transannular reactions, where a

reaction occurs between two non-adjacent atoms in the ring, are also a possibility in medium-

sized rings.

The stability of Cyclodeca-1,5-diene is generally good under standard conditions, though like

other dienes, it can be susceptible to oxidation and polymerization over time, especially in the

presence of light and air. It is advisable to store it in a cool, dark place under an inert

atmosphere.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a crucial tool for the characterization of Cyclodeca-1,5-diene and its

derivatives.

¹H NMR: The proton NMR spectrum will show characteristic signals for the olefinic protons in

the region of 5-6 ppm. The signals for the allylic and other aliphatic protons will appear

further upfield. The coupling patterns can provide information about the stereochemistry of

the double bonds and the conformation of the ring.

¹³C NMR: The carbon NMR spectrum will show signals for the sp²-hybridized carbons of the

double bonds in the downfield region (typically 120-140 ppm) and the sp³-hybridized carbons

of the ring in the upfield region.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of Cyclodeca-1,5-diene, allowing for both

separation from other components in a mixture and identification based on its mass spectrum.

The NIST WebBook provides mass spectral data for the (E,Z)-isomer of 1,5-Cyclodecadiene.
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Analytical Workflow for GC-MS Analysis

Gas Chromatography

Mass Spectrometry
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Detector

Data Acquisition
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Data Analysis
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A typical workflow for the analysis of Cyclodeca-1,5-diene by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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